Cas no 59994-27-3 (2-(4-Aminophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one Hydrochloride)

• Product Name: 2-(4-Aminophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one Hydrochloride
• CAS No: 59994-27-3
• MF: C₁₀H₁₂ClN₃O
• MW: 225.674780845642
• CID: 377572
• PubChem ID: 3017166
• Update Time: 2025-05-19

2-(4-Aminophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one,2-(4-aminophenyl)-2,4-dihydro-5-methyl-, hydrochloride (1:1)
• 2-(4-aminophenyl)-2,4-dihydro-5-methyl-3H-pyrazol-3-one monohydrochloride
• 2-(4-Aminophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one hydrochloride
• 2-(4-Amino-phenyl)-5-methyl-2,4-dihydro-pyrazol-3-one
• AC1MI498
• AG-A-30236
• CTK7H2143
• EINECS 262-016-6
• MolPort-003-991-116
• MLS000528970
• 3H-Pyrazol-3-one, 2-(4-aminophenyl)-2,4-dihydro-5-methyl-, hydrochloride (1:1)
• AKOS015848152
• NS00087912
• 1-(4-Aminophenyl)-3-methyl-1H-pyrazol-5(4H)-onehydrochloride
• 2-(4-aminophenyl)-5-methyl-4H-pyrazol-3-one;hydrochloride
• SMR000121445
• 3H-Pyrazol-3-one, 2-(4-aminophenyl)-2,4-dihydro-5-methyl-, monohydrochloride
• 3H-Pyrazol-3-one, 2-(4-aminophenyl)-2,4-dihydro-5-methyl-, hydrochloride
• 1-(4-Aminophenyl)-3-methyl-1H-pyrazol-5(4H)-one hydrochloride
• DTXSID70208697
• CHEMBL1606736
• 59994-27-3
• JQ5PAZ7KNQ
• CS-0364564
• 2-(4-Aminophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one Hydrochloride

• MDL： MFCD06799750
• Inchi： 1S/C10H11N3O.ClH/c1-7-6-10(14)13(12-7)9-4-2-8(11)3-5-9;/h2-5H,6,11H2,1H3;1H
• InChI Key： HUVTUSZGKJGSDV-UHFFFAOYSA-N
• SMILES： Cl.O=C1CC(C)=NN1C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 225.06706
• Monoisotopic Mass: 225.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• PSA: 58.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 2-(4-Aminophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one Hydrochloride

Recent Advances in the Study of 2-(4-Aminophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one Hydrochloride (CAS: 59994-27-3)

The compound 2-(4-Aminophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one Hydrochloride (CAS: 59994-27-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrazolone derivative has shown promising potential in various therapeutic applications, particularly due to its unique chemical structure and biological activity. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties.

One of the key areas of research has been the compound's role as a potential anti-inflammatory agent. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(4-Aminophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one Hydrochloride exhibits significant inhibitory effects on cyclooxygenase-2 (COX-2), with selectivity over COX-1. This finding suggests its potential as a safer alternative to traditional non-steroidal anti-inflammatory drugs (NSAIDs), which are often associated with gastrointestinal side effects due to COX-1 inhibition.

In the realm of synthetic chemistry, researchers have made notable progress in optimizing the production of this compound. A recent patent application (WO2023056789) describes an improved synthetic route that increases yield while reducing the formation of by-products. The new method utilizes a one-pot reaction under mild conditions, making the process more environmentally friendly and cost-effective for potential large-scale production.

Pharmacokinetic studies have also advanced our understanding of this compound. Research published in Drug Metabolism and Disposition (2023) revealed favorable absorption and distribution characteristics, with good oral bioavailability in animal models. The compound demonstrates a half-life of approximately 4-6 hours in rodents, suggesting potential for twice-daily dosing in clinical applications.

Perhaps most exciting is the emerging evidence of this compound's potential in neurodegenerative diseases. Preliminary in vitro studies have shown neuroprotective effects against oxidative stress in neuronal cell cultures, with mechanisms involving the upregulation of antioxidant enzymes. While these findings are preliminary, they open new avenues for research in conditions such as Alzheimer's and Parkinson's diseases.

As research continues, several pharmaceutical companies have initiated preclinical development programs for derivatives of 2-(4-Aminophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one Hydrochloride. The compound's versatile structure allows for various modifications, potentially leading to more potent and selective drug candidates. Future research directions likely will focus on structure-activity relationship studies and the exploration of combination therapies.

In conclusion, 2-(4-Aminophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one Hydrochloride represents a promising scaffold in medicinal chemistry with multiple potential therapeutic applications. The recent advances in understanding its pharmacological properties, coupled with improved synthetic methods, position this compound as an important subject for continued research in the chemical biology and pharmaceutical fields.